triammonium hydrogen diphosphate crystal structure and X-ray diffraction
triammonium hydrogen diphosphate crystal structure and X-ray diffraction
An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of Ammonium Phosphates
Introduction to Ammonium Phosphates and Crystallography
Ammonium phosphates are a class of inorganic salts with significant applications ranging from fertilizers in agriculture to flame retardants and specialty chemicals. Their efficacy and physical properties, such as solubility, stability, and hygroscopicity, are intrinsically linked to their three-dimensional atomic arrangement in the solid state. X-ray diffraction (XRD) stands as the definitive technique for elucidating this arrangement, providing unparalleled insight into the material's crystal structure.[1]
The fundamental principle of XRD is based on the constructive interference of monochromatic X-rays that are diffracted by the ordered lattice planes of a crystalline material.[2] This relationship is elegantly described by Bragg's Law:
nλ = 2d sin(θ)
Where:
-
n is an integer.
-
λ is the wavelength of the X-rays.
-
d is the spacing between the crystal lattice planes.
-
θ is the angle of incidence of the X-ray beam.
By systematically measuring the angles (2θ) and intensities of the diffracted X-rays, one can deduce the lattice parameters, symmetry (space group), and precise atomic positions within the crystal's unit cell.
The Crystal Structure of Key Ammonium Phosphates
While the specific structure for triammonium hydrogen diphosphate remains elusive in common literature, we can gain profound insights by examining its close chemical relatives, ADP and DAP. Their structures are dominated by the interplay of tetrahedral ammonium (NH₄⁺) and phosphate (H₂PO₄⁻ or HPO₄²⁻) ions, which are organized into a stable three-dimensional lattice primarily through an extensive network of hydrogen bonds.
Case Study: Ammonium Dihydrogen Phosphate (ADP), NH₄H₂PO₄
ADP is a widely studied material known for its piezoelectric and nonlinear optical properties.[3] It crystallizes in the tetragonal system, a structure characterized by high symmetry. The defining feature of the ADP structure is a three-dimensional framework built from alternating phosphate and ammonium tetrahedra linked by hydrogen bonds.[4][5] Each phosphate group is hydrogen-bonded to four neighboring phosphate groups, creating a robust network. The ammonium ions reside in the cavities of this framework, also participating extensively in hydrogen bonding.
Table 1: Crystallographic Data for Ammonium Dihydrogen Phosphate (ADP)
| Parameter | Value | Reference |
|---|---|---|
| Chemical Formula | NH₄H₂PO₄ | [3] |
| Crystal System | Tetragonal | [3][6] |
| Space Group | I-42d (No. 122) | [7] |
| Unit Cell, a=b | 7.39 - 7.50 Å | [7][8] |
| Unit Cell, c | 7.55 - 7.95 Å | [7][8] |
| Unit Cell, α=β=γ | 90° | [7] |
| Formula Units (Z) | 4 |[4] |
Case Study: Diammonium Hydrogen Phosphate (DAP), (NH₄)₂HPO₄
DAP is most commonly used as a fertilizer and a fire retardant.[9] Its crystal structure is distinct from ADP, primarily due to the different stoichiometry and the charge of the phosphate anion (HPO₄²⁻ vs. H₂PO₄⁻). DAP crystallizes in the less symmetric monoclinic system.[10] The structure is composed of HPO₄²⁻ and NH₄⁺ ions linked by a dense network of N-H···O and O-H···O hydrogen bonds.[11][12] Unlike the framework in ADP, the structure of DAP can be described as layers or chains of ions held together by these hydrogen bonds.
Table 2: Crystallographic Data for Diammonium Hydrogen Phosphate (DAP)
| Parameter | Value (Study 1) | Value (Study 2) | Reference |
|---|---|---|---|
| Chemical Formula | (NH₄)₂HPO₄ | (NH₄)₂HPO₄ | [9][10] |
| Crystal System | Monoclinic | Monoclinic | [9][11] |
| Space Group | P2₁/c (No. 14) | P2₁/c (No. 14) | [9][10] |
| Unit Cell, a | 11.043 (6) Å | 11.2868 (3) Å | [10][11] |
| Unit Cell, b | 6.700 (3) Å | 15.3466 (4) Å | [10][11] |
| Unit Cell, c | 8.031 (4) Å | 6.41894 (19) Å | [10][11] |
| Unit Cell, β | 113.42 (3)° | 90.795 (3)° | [10][11] |
| Formula Units (Z) | 4 | 8 | [10][11] |
Note: The existence of multiple reported modifications highlights the importance of careful phase analysis in research and quality control.
X-ray Diffraction: Experimental Methodologies
The choice between single-crystal and powder XRD depends on the nature of the sample and the desired level of detail. Single-crystal XRD provides the most complete structural information, while powder XRD is ideal for phase identification, purity analysis, and studying materials that do not form large single crystals.[1]
Single-Crystal X-ray Diffraction (SC-XRD) Protocol
SC-XRD is the gold standard for determining the precise atomic arrangement, bond lengths, and bond angles of a new compound. The causality behind this protocol is to isolate a perfect, representative single crystal and analyze its complete, three-dimensional diffraction pattern.
Step-by-Step Experimental Protocol:
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Crystal Selection and Mounting:
-
Under a polarized light microscope, select a high-quality single crystal (typically 0.1-0.3 mm) that is free of cracks, defects, or twinning.
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Carefully mount the crystal on a goniometer head using a suitable adhesive or oil. The goal is to secure the crystal in the center of the X-ray beam.
-
-
Unit Cell Determination:
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The mounted crystal is placed on the diffractometer. A series of initial diffraction images (frames) are collected at different orientations.
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Software is used to automatically identify the positions of dozens of diffraction spots (reflections) from these frames.
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These reflection positions are used to determine the crystal's unit cell parameters (a, b, c, α, β, γ) and Bravais lattice. This step validates that the sample is a single crystal and provides the fundamental dimensions of its repeating unit.
-
-
Data Collection:
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Based on the determined unit cell and crystal symmetry, a strategy is devised to collect a comprehensive dataset.
-
The crystal is rotated through a sequence of angles while being irradiated with monochromatic X-rays. A full sphere or hemisphere of diffraction data is collected over several hours, measuring the intensity and position of thousands of unique reflections.[11]
-
-
Data Reduction and Structure Solution:
-
The raw diffraction data is processed. This involves integrating the intensity of each reflection and applying corrections for experimental factors (e.g., Lorentz-polarization).
-
The space group is determined from the systematic absences in the diffraction pattern.
-
Ab initio methods (e.g., direct methods or Patterson functions) are used to solve the "phase problem" and generate an initial model of the electron density map, which reveals the positions of the heavier atoms (P, O, N).
-
-
Structure Refinement:
-
The initial atomic model is refined against the experimental data using a least-squares method. Atomic positions and thermal displacement parameters are adjusted iteratively to minimize the difference between the calculated and observed diffraction intensities.
-
Hydrogen atoms are typically located from the difference Fourier map and refined. The final refined structure is evaluated by metrics like the R-factor, which indicates the goodness of fit.
-
Caption: Workflow for Single-Crystal X-ray Diffraction (SC-XRD) Analysis.
Powder X-ray Diffraction (PXRD) Protocol
PXRD is a rapid and powerful technique for identifying crystalline phases and assessing sample purity. The core principle is that a powdered sample contains thousands of crystallites in random orientations. This randomness ensures that for any given set of lattice planes, some crystallites will be in the correct orientation to satisfy Bragg's Law, producing a characteristic diffraction pattern.[13]
Step-by-Step Experimental Protocol:
-
Sample Preparation:
-
The sample must be a fine, homogeneous powder. This is critical to ensure random orientation of the crystallites.
-
Grind the crystalline sample using an agate mortar and pestle to a particle size of approximately 10-50 μm. Over-grinding should be avoided as it can induce lattice strain or amorphization.
-
Pack the powder into a sample holder, ensuring a flat, smooth surface that is flush with the holder's reference plane. Proper sample height is crucial for accurate 2θ peak positions.
-
-
Instrument Setup and Data Acquisition:
-
Place the sample holder into the powder diffractometer.
-
Configure the instrument parameters: define the 2θ scan range (e.g., 5° to 70°), step size (e.g., 0.02°), and scan speed or count time per step. The X-ray source is typically Cu Kα (λ ≈ 1.54 Å).[14]
-
Initiate the scan. The instrument rotates the X-ray source and detector to measure the intensity of diffracted X-rays at each 2θ angle.
-
-
Data Analysis:
-
Phase Identification: The primary application is to identify the crystalline phases present. The experimental diffraction pattern (a plot of intensity vs. 2θ) is compared against a database of known patterns, such as the Powder Diffraction File (PDF) from the International Centre for Diffraction Data (ICDD). A match in peak positions and relative intensities confirms the identity of the material.[13]
-
Quantitative Analysis (Rietveld Refinement): For more advanced analysis, the Rietveld method can be used. This technique involves fitting a calculated theoretical diffraction profile to the entire experimental pattern.[11] By refining structural and instrumental parameters (e.g., lattice parameters, atomic positions, crystallite size), one can perform quantitative phase analysis, determine lattice parameters with high precision, and gain insights into the material's microstructure.
-
Caption: Workflow for Powder X-ray Diffraction (PXRD) Analysis.
Interpreting Diffraction Data: The Structure-Pattern Relationship
A material's powder diffraction pattern is a unique fingerprint derived directly from its crystal structure. The positions of the diffraction peaks are dictated by the unit cell dimensions (via Bragg's Law), while the relative intensities of the peaks are determined by the arrangement of atoms within that unit cell.
Caption: Relationship between Crystal Structure and the XRD Pattern.
For example, the tetragonal structure of ADP results in a different set of allowed diffraction peaks compared to the monoclinic structure of DAP. This allows for unambiguous identification of the two phases, even if they are mixed in a sample.[13]
Table 3: Characteristic PXRD Peaks for ADP and DAP (Cu Kα radiation)
| Compound | Prominent 2θ Peaks (°) | Reference |
|---|---|---|
| ADP (NH₄H₂PO₄) | 16.6, 24.5, 29.5, 33.5, 37.7 | [8][13] |
| DAP ((NH₄)₂HPO₄) | 17.5, 17.9, 23.6, 26.4, 29.2 | [13] |
Note: These are representative strong peaks; a full pattern analysis is required for definitive identification.
Conclusion
X-ray diffraction is an indispensable tool for the solid-state characterization of ammonium phosphate compounds. While a definitive crystal structure for triammonium hydrogen diphosphate ((NH₄)₃HP₂O₇) is not publicly documented, the principles of its analysis are expertly demonstrated through the case studies of ADP and DAP. Single-crystal XRD provides the ultimate detail in atomic arrangement, revealing the intricate hydrogen-bonding networks that govern the material's properties. Powder XRD serves as a robust and accessible method for routine phase identification, purity assessment, and quality control. A thorough understanding of these techniques and the fundamental relationship between a material's crystal structure and its diffraction pattern is essential for researchers and professionals working to develop and control crystalline materials.
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